Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)amino)-3,3-dimethylbutanoate

• IUPAC Name: N-cyclohexylcyclohexanamine;(2S)-3,3-dimethyl-2-(phenylmethoxycarbonylamino)butanoic acid
• InChI: InChI=1S/C14H19NO4.C12H23N/c1-14(2,3)11(12(16)17)15-13(18)19-9-10-7-5-4-6-8-10;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17);11-13H,1-10H2/t11-;/m1./s1
• InChI Key: ZZVHEFCADXTNTP-RFVHGSKJSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)O)NC(=O)OCC1=CC=CC=C1.C1CCC(CC1)NC2CCCCC2
• Isomeric SMILES: CC(C)(C)[C@@H](C(=O)O)NC(=O)OCC1=CC=CC=C1.C1CCC(CC1)NC2CCCCC2
• Molecular Formula: C26H42N2O4
• DSSTOX Substance ID: DTXSID60585045
• Molecular Weight: 446.6 g/mol
• CAS RN: 62965-37-1

Description

“Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)amino)-3,3-dimethylbutanoate” is a complex organic compound. It likely contains a dicyclohexylamine group, a benzyloxy carbonyl group, and a 3,3-dimethylbutanoate group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions like the Mannich reaction or carbonylation reactions.

Scientific Research Applications

I have conducted several searches to find detailed scientific research applications for “Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)amino)-3,3-dimethylbutanoate”, also known as “Z-TLE-OH DCHA”. However, it appears that specific applications of this compound in scientific research are not well-documented or readily available in the public domain. The search results mostly lead to product pages and suppliers without detailed application information.

• .
• .

Mechanism of Action

Target of Action

The primary target of Z-TLE-OH DCHA is the synthesis of Boc derivatives of amino acids . The compound plays a crucial role in the formation of these derivatives, which are essential components in various biochemical reactions.

Mode of Action

Z-TLE-OH DCHA interacts with its targets through a process known as reductive amination . This process involves the conversion of carbonyl compounds into primary amines, with Z-TLE-OH DCHA serving as a key reagent. The compound’s unique structure allows it to facilitate this conversion efficiently, leading to the formation of the desired product .

Biochemical Pathways

The action of Z-TLE-OH DCHA affects several biochemical pathways. Primarily, it influences the synthesis of Boc derivatives of amino acids, which are involved in numerous cellular processes . These derivatives play a crucial role in protein synthesis and metabolism, making Z-TLE-OH DCHA an important compound in biochemistry.

Pharmacokinetics

Given its role in the synthesis of boc derivatives of amino acids, it can be inferred that the compound has a significant impact on bioavailability .

Result of Action

The primary result of Z-TLE-OH DCHA’s action is the efficient synthesis of Boc derivatives of amino acids . These derivatives are essential for various biochemical reactions, contributing to the overall functioning of cells and organisms.

Action Environment

The action of Z-TLE-OH DCHA can be influenced by various environmental factors. For instance, the efficiency of the reductive amination process can be affected by conditions such as temperature, pH, and the presence of other compounds . Therefore, it’s crucial to optimize these conditions to ensure the effective action of Z-TLE-OH DCHA.